Cas no 863500-71-4 (N,N-diethyl-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide)
N,N-diethyl-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
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- N,N-diethyl-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
- AKOS024596682
- F0682-1189
- HMS3314F18
- N,N-diethyl-2-[[3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]thio]acetamide
- N,N-diethyl-2-[[3-(4-methoxyphenyl)-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl]ethanamide
- N,N-diethyl-2-((3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
- HMS2155G04
- SMR000029680
- BDBM89672
- N,N-diethyl-2-[[3-(4-methoxyphenyl)-7-triazolo[4,5-d]pyrimidinyl]thio]acetamide
- N,N-diethyl-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide
- CHEMBL1485456
- N,N-diethyl-2-[3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
- cid_3241654
- MLS000094065
- N,N-diethyl-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]thio}acetamide
- 863500-71-4
-
- Inchi: 1S/C17H20N6O2S/c1-4-22(5-2)14(24)10-26-17-15-16(18-11-19-17)23(21-20-15)12-6-8-13(25-3)9-7-12/h6-9,11H,4-5,10H2,1-3H3
- InChI Key: REMYOBJJMIMBGD-UHFFFAOYSA-N
- SMILES: S(C1=C2C(=NC=N1)N(C1C=CC(=CC=1)OC)N=N2)CC(N(CC)CC)=O
Computed Properties
- Exact Mass: 372.13684508g/mol
- Monoisotopic Mass: 372.13684508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 111Ų
N,N-diethyl-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0682-1189-2μmol |
N,N-diethyl-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-71-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0682-1189-5μmol |
N,N-diethyl-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-71-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0682-1189-10μmol |
N,N-diethyl-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-71-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0682-1189-20μmol |
N,N-diethyl-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-71-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0682-1189-1mg |
N,N-diethyl-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-71-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0682-1189-2mg |
N,N-diethyl-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-71-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0682-1189-3mg |
N,N-diethyl-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-71-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0682-1189-4mg |
N,N-diethyl-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-71-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0682-1189-5mg |
N,N-diethyl-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-71-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0682-1189-10mg |
N,N-diethyl-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide |
863500-71-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N,N-diethyl-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on N,N-diethyl-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
Recent Advances in the Study of N,N-diethyl-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide (CAS: 863500-71-4)
In recent years, the compound N,N-diethyl-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide (CAS: 863500-71-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazolopyrimidine core and methoxyphenyl substituent, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug development.
One of the key areas of investigation has been the compound's interaction with specific biological targets. Recent studies have demonstrated that N,N-diethyl-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide exhibits potent inhibitory activity against certain kinases involved in inflammatory and oncogenic pathways. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the triazolopyrimidine scaffold can enhance selectivity and efficacy.
Another significant advancement is the development of novel synthetic routes for this compound. Researchers have reported improved yields and purity through optimized reaction conditions, which is critical for scaling up production for preclinical and clinical studies. Additionally, computational modeling has been employed to predict the compound's pharmacokinetic properties, aiding in the design of derivatives with improved bioavailability and reduced toxicity.
In vivo studies have provided encouraging results, with the compound showing efficacy in animal models of disease. For instance, it has demonstrated anti-inflammatory effects in models of rheumatoid arthritis and neuroprotective properties in models of neurodegenerative diseases. These findings underscore the therapeutic potential of N,N-diethyl-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide and highlight the need for further clinical evaluation.
Despite these promising developments, challenges remain. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed to fully realize the compound's potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound through the drug development pipeline.
In conclusion, N,N-diethyl-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide represents a compelling candidate for further research and development. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and a promising lead for therapeutic intervention. Continued exploration of its properties and applications will undoubtedly contribute to the advancement of chemical biology and medicinal chemistry.
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